Cardivin C

• Molecular Formula: C24H34O9
• Molecular Weight: 466.5 g/mol
• IUPAC Name: [(3aR,4S,6S,8S,10S,11S,11aR)-8,10-dihydroxy-6,10-dimethyl-3-methylidene-4-(2-methylpropanoyloxy)-2,5-dioxo-3a,4,6,7,8,9,11,11a-octahydrocyclodeca[b]furan-11-yl] (Z)-2-methylbut-2-enoate
• InChI: InChI=1S/C24H34O9/c1-8-12(4)22(28)33-20-19-16(14(6)23(29)32-19)18(31-21(27)11(2)3)17(26)13(5)9-15(25)10-24(20,7)30/h8,11,13,15-16,18-20,25,30H,6,9-10H2,1-5,7H3/b12-8-/t13-,15-,16-,18-,19+,20-,24-/m0/s1
• InChI Key: XWZYMNOGYGCQNQ-WFRDMGJCSA-N
• Isomeric SMILES: C/C=C(/C)\C(=O)O[C@H]1[C@H]2[C@H]([C@@H](C(=O)[C@H](C[C@@H](C[C@]1(C)O)O)C)OC(=O)C(C)C)C(=C)C(=O)O2
• Canonical SMILES: CC=C(C)C(=O)OC1C2C(C(C(=O)C(CC(CC1(C)O)O)C)OC(=O)C(C)C)C(=C)C(=O)O2

Description

Cardivin C is a germacranolide isolated from the aerial parts of Carpesium divaricatum. It exhibits cytotoxicity against the human tumor cells, A-549 (nonsmall cell lung), SK-OV-3 (ovary), SK-MEL-2 (skin), XF-498 (central nervous system) and HCT-15 (colon). It has a role as a metabolite and an antineoplastic agent. It is a cyclic ketone, a diol, a secondary alcohol, a tertiary alcohol, an enoate ester and a germacranolide.

Scientific Research Applications

Protective Effects of Plant-Derived Compounds

• Crocin from Crocus sativus L. (Saffron) : Demonstrated protective effects against cardiotoxicity induced by diazinon in rats, suggesting its potential in mitigating cardiac damage caused by toxic substances. Crocin was shown to improve histopathological damages, decrease oxidative stress markers, and attenuate apoptosis in cardiac tissue (Razavi et al., 2013).

Cardiomyocyte Research

• Human Amniotic Mesenchymal Cells (hAMC) : Possess characteristics of cardiomyocytes and could serve as a potential cell source for cardiac repair and regenerative therapies. hAMC expressed cardiac-specific genes and differentiated into cardiomyocyte-like cells in vitro and in vivo, suggesting their utility in cellular cardiomyoplasty (Zhao et al., 2005).

Cardiac Differentiation and Modeling

• Extracellular Matrix in Cardiac Differentiation : The use of extracellular matrix in combination with growth factors was found to promote efficient cardiac differentiation of human pluripotent stem cells. This approach could provide insights into cardiac development and disease modeling, offering a pathway to generate high-purity cardiomyocytes for research applications (Zhang et al., 2012).

Metabolic and Cardioprotective Effects of Natural Compounds

• Astragaloside IV : Exhibited myocardial protective effects against cardiac hypertrophy in rats, partially through activating the Nrf2/HO-1 signaling pathway. This compound could provide a therapeutic approach for treating cardiac hypertrophy and chronic heart failure, highlighting the potential of natural compounds in cardiac disease management (Nie et al., 2019).